Cas no 497060-87-4 (ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate
• CAS No: 497060-87-4
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• MDL: MFCD02662150
• CID: 4714701
• Update Time: 2025-06-14

ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2-INDOL-3-YL-2-OXOACETYL)PIPERAZINECARBOXYLATE
• ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate
• ethyl 4-(2-(1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate

• MDL： MFCD02662150
• Inchi： 1S/C17H19N3O4/c1-2-24-17(23)20-9-7-19(8-10-20)16(22)15(21)13-11-18-14-6-4-3-5-12(13)14/h3-6,11,18H,2,7-10H2,1H3
• InChI Key： VOJKBLTYVZBJPR-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C(C(C2=CNC3C=CC=CC2=3)=O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.2
• Topological Polar Surface Area: 82.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate

Research Brief on Ethyl 4-[2-(1H-Indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate (CAS: 497060-87-4)

The compound ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate (CAS: 497060-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate as a key intermediate in the synthesis of novel indole-based derivatives. Indole scaffolds are well-known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. The incorporation of a piperazine moiety further enhances the compound's bioavailability and target specificity, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on specific kinase pathways implicated in cancer progression. The study demonstrated that ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate exhibited potent activity against certain tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The study revealed that derivatives of ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate showed significant activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

From a synthetic perspective, advancements in the preparation of ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate have been reported in Organic Process Research & Development. A novel, scalable synthesis route was developed, utilizing green chemistry principles to improve yield and reduce environmental impact. This methodological innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug discovery pipeline.

In conclusion, ethyl 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate represents a versatile and pharmacologically active scaffold with significant potential in medicinal chemistry. Continued research into its mechanisms of action and therapeutic applications is warranted, particularly in the areas of oncology and infectious diseases. This compound exemplifies the intersection of chemical innovation and biological relevance in modern drug discovery.